Cas no 1206991-75-4 (2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide)
2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide
- 2-(4-fluorophenoxy)-N-((4-(1-methyl-1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)acetamide
- 2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide
- AKOS024518463
- 2-(4-fluorophenoxy)-N-[[4-(1-methylbenzimidazol-2-yl)cyclohexyl]methyl]acetamide
- F5782-0406
- VU0520402-1
- 1206991-75-4
-
- Inchi: 1S/C23H26FN3O2/c1-27-21-5-3-2-4-20(21)26-23(27)17-8-6-16(7-9-17)14-25-22(28)15-29-19-12-10-18(24)11-13-19/h2-5,10-13,16-17H,6-9,14-15H2,1H3,(H,25,28)
- InChI Key: KWAQPJHUOOOXLS-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)OCC(NCC1CCC(C2=NC3C=CC=CC=3N2C)CC1)=O
Computed Properties
- Exact Mass: 395.201
- Monoisotopic Mass: 395.201
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.2A^2
- XLogP3: 4.1
2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5782-0406-2μmol |
2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide |
1206991-75-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5782-0406-5μmol |
2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide |
1206991-75-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5782-0406-10μmol |
2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide |
1206991-75-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5782-0406-20μmol |
2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide |
1206991-75-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5782-0406-1mg |
2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide |
1206991-75-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5782-0406-2mg |
2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide |
1206991-75-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5782-0406-3mg |
2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide |
1206991-75-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5782-0406-4mg |
2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide |
1206991-75-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5782-0406-5mg |
2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide |
1206991-75-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5782-0406-10mg |
2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide |
1206991-75-4 | 10mg |
$79.0 | 2023-09-09 |
2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide
Research Brief on 2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide (CAS: 1206991-75-4)
The compound 2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide (CAS: 1206991-75-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and mechanisms of action.
Recent studies have highlighted the role of this compound as a potent modulator of specific biological pathways. Its unique structural features, including the benzimidazole and fluorophenoxy moieties, contribute to its high affinity for target proteins involved in inflammatory and oncogenic processes. Preliminary in vitro and in vivo data suggest promising efficacy in models of chronic inflammation and certain cancer types.
The synthesis of 2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide involves a multi-step process, with key intermediates being the 4-(1-methyl-1H-benzimidazol-2-yl)cyclohexanemethylamine and 4-fluorophenoxyacetyl chloride. Optimization of the reaction conditions has been reported to improve yield and purity, making it feasible for large-scale production.
Pharmacokinetic studies indicate that the compound exhibits favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration in animal models. Metabolism studies reveal that it is primarily metabolized by cytochrome P450 enzymes, with the major metabolites being inactive, thus minimizing potential toxicity concerns.
Mechanistic investigations have identified the compound as a selective inhibitor of specific kinase pathways, notably those involved in cell proliferation and immune response modulation. Its ability to downregulate pro-inflammatory cytokines and induce apoptosis in cancer cells has been demonstrated in several preclinical studies, positioning it as a candidate for further development in targeted therapies.
In conclusion, 2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide represents a promising chemical entity with potential applications in treating inflammatory diseases and certain cancers. Further clinical validation is required to fully elucidate its therapeutic potential and safety profile.
1206991-75-4 (2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)